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Compound of Interest

Compound Name: Sardomozide

Cat. No.: B1215920

Get Quote

Executive Summary & Core Directive
Sardomozide (CGP 48664 / SAM486A) is a highly potent, specific inhibitor of S-

adenosylmethionine decarboxylase (SAMDC).[1][2] While some Safety Data Sheets (SDS) list

this compound as "Not Classified" due to a lack of toxicological testing, its biological

mechanism—inhibition of polyamine biosynthesis critical for cell proliferation—dictates that it be

handled as a Potent Pharmacological Agent.[1]

The Precautionary Principle applies: Treat Sardomozide as a potential reproductive toxin and

antineoplastic agent.[1] This guide overrides generic "Category 0" safety ratings with a risk-

based handling strategy derived from its nanomolar potency (ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703="" class="inline ng-star-inserted">

).
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Property Detail

Common Name Sardomozide

Synonyms CGP 48664, SAM486A, SAM 486A

CAS Number
138794-73-7 (dihydrochloride); 149400-88-4

(free base)

Molecular Weight 303.19 g/mol (dihydrochloride)

Target S-adenosylmethionine decarboxylase (SAMDC)

Potency
(Cell-free assay);

(T24 bladder cancer cells)

Mechanism-Based Hazard Assessment
Sardomozide functions by depleting intracellular spermine and spermidine pools.[1][3][4]

Since polyamines are essential for DNA stabilization and cell division, systemic exposure could

theoretically impact rapidly dividing tissues (bone marrow, gastrointestinal lining, developing

fetus).[1]

Critical Warning: Most commercial SDS documents default to "Not Classified" simply because

in vivo toxicity data is proprietary or incomplete.[1] Do not interpret "Not Classified" as "Safe."
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Figure 1: Mechanism of Action and derived toxicity logic.[1] Inhibition of SAMDC leads to

polyamine depletion, arresting cell growth—the basis for both its therapeutic potential and

handling risk.[1]
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Hierarchy of Controls & PPE Requirements
To mitigate risk, we employ a "Defense in Depth" strategy.[1] The primary control is engineering

(containment), followed by PPE.[1]

Personal Protective Equipment (PPE) Matrix
Body Area Requirement Rationale

Respiratory N95/P100 (if outside hood)
Powder is fine and easily

aerosolized.[1]

Hands
Double Nitrile Gloves (0.11

mm min)

Sardomozide is often

dissolved in DMSO.[1] DMSO

permeates nitrile in <5 mins,

carrying the drug with it.[1]

Double gloving provides a

"buffer time" to change gloves

upon splash.[1]

Eyes Chemical Splash Goggles

Standard safety glasses are

insufficient for liquid handling

of DMSO solutions.[1]

Body
Lab Coat (Buttoned, Long

Sleeve)

Prevent skin contact with

particulates.[1]

Engineering Controls
Solid Handling: Must be performed in a Chemical Fume Hood or a Class II Biological Safety

Cabinet (BSC).[1]

Static Control: Use an anti-static gun or ionizer bar when weighing.[1] The dihydrochloride

salt can be hygroscopic and static-prone, increasing dispersion risk.[1]

Operational Protocols
Safe Weighing & Solubilization Protocol
Objective: Prepare a 10 mM stock solution in DMSO without exposure.
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Preparation:

Calculate required volume of DMSO (Anhydrous).[1]

Example: For 5 mg Sardomozide (MW 303.19), add 1.65 mL DMSO for 10 mM.[1]

Place balance inside the fume hood or use a transfer vessel.[1]

Weighing:

Tare a pre-labeled amber glass vial.[1]

Transfer powder using a disposable spatula.[1]

Technique Tip: Do not pour from the source bottle. The static charge can cause "dusting."

[1]

Solubilization:

Add DMSO gently down the side of the vial.[1]

Vortexing: Cap tightly.[1] Vortex in short bursts.

Heat/Sonication: If suspension persists (common with salts), warm to 37°C or sonicate for

30 seconds.[1]

Note: Aqueous solubility is lower (~3.8 mg/mL).[1][5] DMSO is preferred for stock storage.

[1]

Storage:

Aliquot into single-use volumes (avoid freeze-thaw cycles).

Store at -20°C.

Desiccate: Keep the main solid stock in a desiccator; moisture degrades the salt form.[1]
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Figure 2: Safe handling workflow for solubilization and storage.

Waste Disposal[1]
Solid Waste: Disposable spatulas, weigh boats, and contaminated gloves must be disposed

of in Hazardous Chemical Waste (often yellow bag/bin depending on region), not general

trash.[1]
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Liquid Waste: Collect in a dedicated "Cytotoxic/Antineoplastic" liquid waste stream if

available; otherwise, organic solvent waste stream.[1]

Decontamination: Wipe surfaces with 10% bleach followed by 70% ethanol.[1] The bleach

oxidizes the compound, and ethanol removes residues.[1]

Emergency Procedures
Scenario Immediate Action Secondary Action

Skin Contact
Wash with soap and water for

15 mins.[1]

Do not use ethanol (increases

skin absorption).[1] Seek

medical check.[1]

Eye Contact
Flush with eyewash for 15

mins.[1]

Hold eyelids open. Seek

ophthalmologist.

Spill (Solid)
Cover with wet paper towel (to

prevent dust).[1]

Wipe up; dispose as

hazardous waste.[1]

Spill (Liquid)
Absorb with vermiculite/pads.

[1]

Clean area with bleach/ethanol

sequence.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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